Cas no 478481-38-8 ((2Z)-2-[(3,4-dimethoxyphenyl)imino]-8-methoxy-N-(1,3-thiazol-2-yl)-2H-chromene-3-carboxamide)

• Product Name: (2Z)-2-[(3,4-dimethoxyphenyl)imino]-8-methoxy-N-(1,3-thiazol-2-yl)-2H-chromene-3-carboxamide
• CAS No: 478481-38-8
• MF: C₂₂H₁₉N₃O₅S
• MW: 437.46836400032
• CID: 5331725
• Update Time: 2025-07-08

(2Z)-2-[(3,4-dimethoxyphenyl)imino]-8-methoxy-N-(1,3-thiazol-2-yl)-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• (2Z)-2-[(3,4-dimethoxyphenyl)imino]-8-methoxy-N-(1,3-thiazol-2-yl)-2H-chromene-3-carboxamide
• Oprea1_179373
• STL099151
• (Z)-2-((3,4-dimethoxyphenyl)imino)-8-methoxy-N-(thiazol-2-yl)-2H-chromene-3-carboxamide
• 2-(3,4-dimethoxyphenyl)imino-8-methoxy-N-(1,3-thiazol-2-yl)chromene-3-carboxamide

• Inchi： 1S/C22H19N3O5S/c1-27-16-8-7-14(12-18(16)29-3)24-21-15(20(26)25-22-23-9-10-31-22)11-13-5-4-6-17(28-2)19(13)30-21/h4-12H,1-3H3,(H,23,25,26)/b24-21-
• InChI Key： RXNBXYUOQNBNFS-FLFQWRMESA-N
• SMILES： S1C=CN=C1NC(C1/C(=N/C2C=CC(=C(C=2)OC)OC)/OC2C(=CC=CC=2C=1)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 703
• XLogP3: 4.1
• Topological Polar Surface Area: 120

Additional information on (2Z)-2-[(3,4-dimethoxyphenyl)imino]-8-methoxy-N-(1,3-thiazol-2-yl)-2H-chromene-3-carboxamide

Comprehensive Analysis of (2Z)-2-[(3,4-dimethoxyphenyl)imino]-8-methoxy-N-(1,3-thiazol-2-yl)-2H-chromene-3-carboxamide (CAS No. 478481-38-8)

The compound (2Z)-2-[(3,4-dimethoxyphenyl)imino]-8-methoxy-N-(1,3-thiazol-2-yl)-2H-chromene-3-carboxamide, identified by its CAS No. 478481-38-8, is a synthetic organic molecule with a unique structural framework. This chromene derivative features a thiazole ring and dimethoxyphenyl groups, which contribute to its potential applications in pharmaceutical and material science research. Its Z-configuration and imino linkage make it a subject of interest for researchers studying molecular interactions and drug design.

In recent years, the demand for novel heterocyclic compounds like (2Z)-2-[(3,4-dimethoxyphenyl)imino]-8-methoxy-N-(1,3-thiazol-2-yl)-2H-chromene-3-carboxamide has surged due to their versatility in medicinal chemistry. Researchers are particularly interested in its potential as a kinase inhibitor or anti-inflammatory agent, topics frequently searched in academic databases. The presence of both methoxy and thiazole moieties enhances its bioactivity, making it a candidate for targeting specific cellular pathways.

The synthesis of CAS No. 478481-38-8 involves multi-step organic reactions, including condensation and cyclization processes. Its chromene core is structurally similar to naturally occurring flavonoids, which are widely studied for their antioxidant properties. This similarity has led to inquiries about its potential neuroprotective or anticancer effects, aligning with trending searches in biomedical research.

From a material science perspective, the compound's conjugated system and electron-rich groups suggest possible applications in organic electronics or sensors. Its stability under varying pH conditions is another area of exploration, often queried in chemical forums. Analytical techniques such as HPLC, NMR, and mass spectrometry are typically employed to characterize its purity and confirm its Z-isomer configuration.

Environmental and toxicological studies on (2Z)-2-[(3,4-dimethoxyphenyl)imino]-8-methoxy-N-(1,3-thiazol-2-yl)-2H-chromene-3-carboxamide remain limited, but its structural analogs have shown low ecotoxicity, a topic gaining traction in green chemistry discussions. Researchers are also investigating its metabolic pathways using in silico models, a method frequently searched in computational chemistry circles.

In summary, CAS No. 478481-38-8 represents a promising scaffold for diverse applications, from drug discovery to advanced materials. Its combination of chromene, thiazole, and methoxy functionalities offers a rich platform for further innovation, addressing key questions in contemporary scientific literature.